Cas no 1341452-25-2 (1-2-(3-amino-1H-pyrazol-1-yl)ethylpyrrolidin-2-one)

• Product Name: 1-2-(3-amino-1H-pyrazol-1-yl)ethylpyrrolidin-2-one
• CAS No: 1341452-25-2
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5709517
• PubChem ID: 63316103
• Update Time: 2025-10-22

1-2-(3-amino-1H-pyrazol-1-yl)ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1110510
• AKOS012620191
• CS-0349204
• 1-(2-(3-Amino-1h-pyrazol-1-yl)ethyl)pyrrolidin-2-one
• 1-[2-(3-amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
• 1341452-25-2
• 1-2-(3-amino-1H-pyrazol-1-yl)ethylpyrrolidin-2-one

• Inchi： 1S/C9H14N4O/c10-8-3-5-13(11-8)7-6-12-4-1-2-9(12)14/h3,5H,1-2,4,6-7H2,(H2,10,11)
• InChI Key： CDYUQCFGYVBALQ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCN1C=CC(N)=N1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-2-(3-amino-1H-pyrazol-1-yl)ethylpyrrolidin-2-one

1-2-(3-Amino-1H-Pyrazol-1-Yl)Ethylpyrrolidin-2-One: A Comprehensive Overview

1-2-(3-Amino-1H-Pyrazol-1-Yl)Ethylpyrrolidin-2-One is a compound with the CAS number 1341452-25-2, representing a unique chemical structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its intricate molecular architecture, which combines a pyrrolidinone ring with a substituted pyrazole moiety. The presence of the amino group (-NH₂) in the pyrazole ring introduces additional functional diversity, making this compound a versatile building block for various applications.

The synthesis of 1-2-(3-Amino-1H-Pyrazol-1-Yl)Ethylpyrrolidin-2-One typically involves multi-step organic reactions, often leveraging strategies such as nucleophilic substitution, condensation, and cyclization. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrrolidinone ring, significantly improving yield and purity.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have demonstrated that 1-2-(3-Amino-1H-Pyrazol-1-Yl)Ethylpyrrolidin-2-One exhibits bioactivity across multiple biological systems. For example, it has shown promise as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Additionally, its ability to modulate receptor activity makes it a candidate for drug development targeting central nervous system disorders.

Recent research has also highlighted the role of this compound in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of semiconducting materials. Scientists have investigated its ability to form self-assembled monolayers and its compatibility with various thin-film deposition techniques.

In terms of toxicity and safety profiles, 1-2-(3-Amino-1H-Pyrazol-1-Yl)Ethylpyrrolidin-2-One has undergone preliminary toxicological studies. These studies suggest that while it exhibits low acute toxicity, further investigations are required to fully understand its long-term effects on human health and the environment.

Looking ahead, the versatility of 1-2-(3-Amino-1H-Pyrazol-1-Yl)Ethylpyrrolidin-2-One presents numerous opportunities for exploration across diverse scientific domains. Its integration into advanced drug delivery systems and its potential as a precursor for novel materials continue to be areas of active research. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic and industrial settings.